Cas no 1784430-81-4 (1H-Imidazo[4,5-c]pyridin-4-amine, 1-(1-methylethyl)-)

• Product Name: 1H-Imidazo[4,5-c]pyridin-4-amine, 1-(1-methylethyl)-
• CAS No: 1784430-81-4
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 5249747
• Update Time: 2026-03-09

1H-Imidazo[4,5-c]pyridin-4-amine, 1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-c]pyridin-4-amine, 1-(1-methylethyl)-

• Inchi： 1S/C9H12N4/c1-6(2)13-5-12-8-7(13)3-4-11-9(8)10/h3-6H,1-2H3,(H2,10,11)
• InChI Key： GXRSFYKUHDIKCY-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC2N(C(C)C)C=NC1=2

Additional information on 1H-Imidazo[4,5-c]pyridin-4-amine, 1-(1-methylethyl)-

Comprehensive Overview of 1H-Imidazo[4,5-c]pyridin-4-amine, 1-(1-methylethyl)- (CAS No. 1784430-81-4)

The compound 1H-Imidazo[4,5-c]pyridin-4-amine, 1-(1-methylethyl)- (CAS No. 1784430-81-4) is a heterocyclic organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring an imidazo[4,5-c]pyridine core, makes it a valuable scaffold for the development of novel therapeutics. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of biological pathways, which aligns with current trends in targeted cancer therapy and precision medicine.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in high-throughput screening and computational drug design. The 1-(1-methylethyl) substitution on the imidazo[4,5-c]pyridine ring enhances the compound's bioavailability and metabolic stability, making it a promising candidate for further optimization. This aligns with the growing focus on ADME properties (Absorption, Distribution, Metabolism, and Excretion) in drug development, a topic frequently searched by pharmaceutical professionals.

The CAS No. 1784430-81-4 is often associated with queries related to structure-activity relationships (SAR) and molecular docking studies. Its imidazo[4,5-c]pyridine backbone is structurally similar to purine, a feature that allows it to interact with enzymes and receptors involved in nucleotide metabolism. This has led to investigations into its potential role in immunomodulation and inflammatory diseases, areas of high interest in both academic and industrial research.

From a synthetic chemistry perspective, the preparation of 1H-Imidazo[4,5-c]pyridin-4-amine, 1-(1-methylethyl)- involves multi-step organic transformations, including cyclization and functional group modifications. Researchers often search for efficient synthetic routes and green chemistry approaches to produce such compounds sustainably. The compound's isopropyl group introduces steric hindrance, which can be leveraged to fine-tune its binding affinity and selectivity—a key consideration in modern fragment-based drug discovery.

In the context of drug repurposing, 1H-Imidazo[4,5-c]pyridin-4-amine derivatives have been explored for their potential in treating neurodegenerative disorders and autoimmune conditions. This aligns with the broader trend of leveraging existing chemical libraries to address unmet medical needs. The compound's CAS No. 1784430-81-4 is frequently cited in patents and scientific literature, reflecting its relevance in intellectual property and translational research.

As the pharmaceutical industry continues to prioritize kinase-targeted therapies, the 1H-Imidazo[4,5-c]pyridin-4-amine scaffold offers a versatile platform for designing next-generation inhibitors. Its 1-(1-methylethyl) substituent provides a strategic handle for further derivatization, enabling the exploration of diverse pharmacological profiles. This compound exemplifies the intersection of medicinal chemistry and biotechnology, two fields driving innovation in healthcare today.